Cas no 1049767-43-2 (1-(5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)-3-methyl-butan-1-amine;dihydrochloride)

• Product Name: 1-(5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)-3-methyl-butan-1-amine;dihydrochloride
• CAS No: 1049767-43-2
• MF: C₁₂H₂₁Cl₂N₅
• MW: 306.234639883041
• MDL: MFCD07841698
• CID: 3110627
• PubChem ID: 16277029
• Update Time: 2025-04-21

1-(5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)-3-methyl-butan-1-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• <br>1-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)-3-methylbutan-1-amine dihydrochloride
• 1-(5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)-3-methyl-butan-1-amine;dihydrochloride
• CS-0273955
• EN300-23575
• 1-(5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)-3-methylbutan-1-amine dihydrochloride
• 1-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}-3-methylbutan-1-amine dihydrochloride
• 1-{5,7-dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl}-3-methylbutan-1-aminedihydrochloride
• 1-(5,7-Dimethyl-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)-3-methylbutan-1-amine dihydrochloride
• 1049767-43-2

• MDL： MFCD07841698
• Inchi： 1S/C12H19N5.2ClH/c1-7(2)5-10(13)11-15-16-12-14-8(3)6-9(4)17(11)12;;/h6-7,10H,5,13H2,1-4H3;2*1H
• InChI Key： WPHCLJRJEGGQKP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N12C(N=C(C)C=C1C)=NN=C2C(CC(C)C)N

Computed Properties

• Exact Mass: 305.1174011Da
• Monoisotopic Mass: 305.1174011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines